Cas no 61546-10-9 (1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide)
61546-10-9 structure
Product Name:1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide
CAS No:61546-10-9
MF:C17H35BrN2
MW:347.377204179764
CID:475406
PubChem ID:71394753
Update Time:2025-04-19
1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide
- 1-dodecyl-2,3-dimethyl-1,2-dihydroimidazol-1-ium,bromide
- 1-Dodecyl-2,3-dimethyl-2,3-dihydro-1H-imidazol-1-ium bromide
- DTXSID80816424
- 1-dodecyl2,3-dimethylimidazolium bromide
- 61546-10-9
-
- Inchi: 1S/C17H34N2.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-19-16-15-18(3)17(19)2;/h15-17H,4-14H2,1-3H3;1H
- InChI Key: CFBOYJMSITUWSM-UHFFFAOYSA-N
- SMILES: [Br-].[NH+]1(C=CN(C)C1C)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 310.9245
- Monoisotopic Mass: 346.19836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 237
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.7Ų
Experimental Properties
- PSA: 9.14
1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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